Cas no 2229085-98-5 (2-(2,3,4-trihydroxyphenyl)butanoic acid)
2229085-98-5 structure
Product Name:2-(2,3,4-trihydroxyphenyl)butanoic acid
CAS No:2229085-98-5
MF:C10H12O5
MW:212.199283599854
CID:6589103
PubChem ID:165670039
Update Time:2025-09-18
2-(2,3,4-trihydroxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3,4-trihydroxyphenyl)butanoic acid
- 2229085-98-5
- EN300-1808134
-
- Inchi： 1S/C10H12O5/c1-2-5(10(14)15)6-3-4-7(11)9(13)8(6)12/h3-5,11-13H,2H2,1H3,(H,14,15)
- InChI Key： AGYXHPDIQXEEJP-UHFFFAOYSA-N
- SMILES： OC1C(=C(C=CC=1C(C(=O)O)CC)O)O
Computed Properties
- Exact Mass: 212.06847348g/mol
- Monoisotopic Mass: 212.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 98Ų
2-(2,3,4-trihydroxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808134-0.05g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 0.05g |
$912.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-0.1g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 0.1g |
$956.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-0.25g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 0.25g |
$999.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-0.5g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 0.5g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-1.0g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-1808134-2.5g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 2.5g |
$2127.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-5.0g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 5g |
$3147.0 | 2023-06-02 | ||
| Enamine | EN300-1808134-10.0g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 10g |
$4667.0 | 2023-06-02 | ||
| Enamine | EN300-1808134-1g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 1g |
$1086.0 | 2023-09-19 | ||
| Enamine | EN300-1808134-5g |
2-(2,3,4-trihydroxyphenyl)butanoic acid |
2229085-98-5 | 5g |
$3147.0 | 2023-09-19 |
2-(2,3,4-trihydroxyphenyl)butanoic acid Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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